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Compound of Interest

Compound Name: Dapagliflozin-d4

Cat. No.: B15559266 Get Quote

An In-depth Technical Guide to Dapagliflozin-d4
This technical guide provides comprehensive information on Dapagliflozin-d4, a deuterated

analog of the SGLT2 inhibitor Dapagliflozin. It is intended for researchers, scientists, and

professionals in drug development, offering key data, commercial sourcing, and insights into its

biological mechanisms and experimental applications.

Core Compound Information
Dapagliflozin-d4 is the deuterium-labeled version of Dapagliflozin.[1] Stable isotope-labeled

compounds like Dapagliflozin-d4 are crucial tools in pharmaceutical research, particularly in

pharmacokinetic studies, as internal standards for quantitative analysis by NMR, GC-MS, or

LC-MS, and as tracers to understand metabolic pathways.[1]
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Property Value Source

CAS Number 1224234-25-6 [1][2][3][4][5]

Molecular Formula C21H21D4ClO6 [1][2][3]

Molecular Weight 412.9 g/mol [2][3]

Synonyms

(1S)-1,5-Anhydro-1-C-[4-

chloro-3-[(4-

ethoxyphenyl)methyl]phenyl]-

D-glucitol-d4; BMS-512148-d4

[1][2]

Chemical Name

(2S,3R,4R,5S,6R)-2-(4-Chloro-

3-(ethoxybenzyl)phenyl)-6-

(hydroxymethyl)tetrahydro-2H-

pyran-3,4,5-triol

[4][5]

Commercial Suppliers
Dapagliflozin-d4 is available from several specialized chemical suppliers as a reference

standard for research and analytical purposes.

Supplier Website Notes

Pharmaffiliates
https://www.pharmaffiliates.co

m/

Provides highly pure

Dapagliflozin-d4.[2]

MedchemExpress
https://www.medchemexpress.

com/

Offers Dapagliflozin-d4 for

research use.[1]

Aquigen Bio Sciences https://www.aquigenbio.com/

Supplies Dapagliflozin-d4 as a

high-quality reference standard

with comprehensive

characterization data.[3]

Cleanchem https://www.cleanchem.com/

Lists Dapagliflozin-d4 as a

pharmaceutical reference

compound.[4]

Amzeal Research https://www.amzeal.com/ Provides Dapagliflozin-d4.[5]
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Mechanism of Action and Signaling Pathways
The mechanism of action of Dapagliflozin-d4 is identical to that of Dapagliflozin. The primary

mechanism is the selective and reversible inhibition of the sodium-glucose cotransporter 2

(SGLT2) in the renal proximal tubules.[6][7][8] This inhibition reduces the reabsorption of

filtered glucose from the tubular lumen, leading to increased urinary glucose excretion and a

subsequent lowering of blood glucose levels.[6][8] This action is independent of insulin

secretion.[6] Beyond its primary function in glycemic control, Dapagliflozin modulates several

signaling pathways, contributing to its cardiovascular and renal protective effects.[7][9]
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Mechanism of SGLT2 Inhibition by Dapagliflozin-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b15559266?utm_src=pdf-body
https://discovery.researcher.life/questions/what-are-the-molecular-and-cellular-mechanisms-of-action-of-dapagliflozin-in-farxiga-therapy/f3985109d42b79bfbe91c21e9643ffae401d4d19
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-dapagliflozin-mechanism-action-clinical-efficacy
https://www.farxiga-hcp.com/mechanism-of-action
https://discovery.researcher.life/questions/what-are-the-molecular-and-cellular-mechanisms-of-action-of-dapagliflozin-in-farxiga-therapy/f3985109d42b79bfbe91c21e9643ffae401d4d19
https://www.farxiga-hcp.com/mechanism-of-action
https://discovery.researcher.life/questions/what-are-the-molecular-and-cellular-mechanisms-of-action-of-dapagliflozin-in-farxiga-therapy/f3985109d42b79bfbe91c21e9643ffae401d4d19
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-behind-dapagliflozin-mechanism-action-clinical-efficacy
https://www.benchchem.com/pdf/The_Core_Mechanism_of_Dapagliflozin_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b15559266?utm_src=pdf-body-img
https://www.benchchem.com/product/b15559266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TGF-β1/Smad Signaling Pathway

Dapagliflozin has been demonstrated to mitigate cardiac and renal fibrosis by inhibiting the

transforming growth factor-β1 (TGF-β1)/Smad signaling pathway.[9] TGF-β1 is a key cytokine

that promotes the proliferation of fibroblasts and the deposition of extracellular matrix,

processes central to the development of fibrosis.
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Inhibition of the TGF-β1/Smad Pathway by Dapagliflozin-d4.
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PI3K-Akt Signaling Pathway

Some studies suggest that Dapagliflozin may modulate the PI3K-Akt signaling pathway, which

is involved in cell growth, proliferation, and survival.[10] It is proposed that Dapagliflozin might

exert some of its therapeutic effects by targeting key proteins within this pathway, such as

AKT1.[10]
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Modulation of the PI3K-Akt Pathway by Dapagliflozin-d4.
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Experimental Protocols and Workflows
Dapagliflozin-d4 is primarily used in analytical and metabolic studies. The experimental

protocols for its parent compound, Dapagliflozin, provide a framework for its application.

In Vitro SGLT2 Inhibition Assay

A common method to determine the inhibitory activity of compounds on SGLT2 is a cell-based

fluorescent glucose uptake assay.[9]
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Workflow for an In Vitro SGLT2 Inhibition Assay.

Synthesis Overview
While specific synthesis details for Dapagliflozin-d4 are proprietary to the manufacturers, the

general synthesis of Dapagliflozin provides insight into the process. A common route involves

the coupling of a protected gluconolactone with an aryl lithium species derived from an

appropriately substituted aryl bromide.[11] Subsequent steps include reduction and

deprotection to yield the final C-aryl glucoside structure.[11] The deuteration in Dapagliflozin-
d4 is typically introduced in the ethoxyphenyl moiety during the synthesis of the starting

materials.

For further details on the synthesis of Dapagliflozin and its metabolites, researchers are

directed to the scientific literature.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15559266#dapagliflozin-d4-cas-number-and-
commercial-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

